N-(4-Butyl-2-methylphenyl)acetamide
N-(4-Butyl-2-methylphenyl)acetamide
SMIP004 is a novel inducer of cancer-cell selective apoptosis of human prostate cancer cells. SMIP004 decreased the levels of positive cell cycle regulators, upregulated cyclin-dependent kinase inhibitors, and resulted in G1 arrest, inhibition of colony formation in soft agar, and cell death. SMIP004 potently inhibits the growth of prostate and breast cancer xenografts in mice. SMIP004, by inducing mitochondrial ROS formation, targets specific sensitivities of prostate cancer cells to redox and bioenergetic imbalances that can be exploited in cancer therapy.
Brand Name:
Vulcanchem
CAS No.:
143360-00-3
VCID:
VC0543438
InChI:
InChI=1S/C13H19NO/c1-4-5-6-12-7-8-13(10(2)9-12)14-11(3)15/h7-9H,4-6H2,1-3H3,(H,14,15)
SMILES:
CCCCC1=CC(=C(C=C1)NC(=O)C)C
Molecular Formula:
C13H19NO
Molecular Weight:
205.3 g/mol
N-(4-Butyl-2-methylphenyl)acetamide
CAS No.: 143360-00-3
Inhibitors
VCID: VC0543438
Molecular Formula: C13H19NO
Molecular Weight: 205.3 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 143360-00-3 |
---|---|
Product Name | N-(4-Butyl-2-methylphenyl)acetamide |
Molecular Formula | C13H19NO |
Molecular Weight | 205.3 g/mol |
IUPAC Name | N-(4-butyl-2-methylphenyl)acetamide |
Standard InChI | InChI=1S/C13H19NO/c1-4-5-6-12-7-8-13(10(2)9-12)14-11(3)15/h7-9H,4-6H2,1-3H3,(H,14,15) |
Standard InChIKey | ZFVMECVBUGMWIX-UHFFFAOYSA-N |
SMILES | CCCCC1=CC(=C(C=C1)NC(=O)C)C |
Canonical SMILES | CCCCC1=CC(=C(C=C1)NC(=O)C)C |
Appearance | Solid powder |
Description | SMIP004 is a novel inducer of cancer-cell selective apoptosis of human prostate cancer cells. SMIP004 decreased the levels of positive cell cycle regulators, upregulated cyclin-dependent kinase inhibitors, and resulted in G1 arrest, inhibition of colony formation in soft agar, and cell death. SMIP004 potently inhibits the growth of prostate and breast cancer xenografts in mice. SMIP004, by inducing mitochondrial ROS formation, targets specific sensitivities of prostate cancer cells to redox and bioenergetic imbalances that can be exploited in cancer therapy. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | SMIP004; SMIP-004; SMIP 004. |
Reference | 1: Rico-Bautista E, Zhu W, Kitada S, Ganapathy S, Lau E, Krajewski S, Ramirez J, 2: Rico-Bautista E, Yang CC, Lu L, Roth GP, Wolf DA. Chemical genetics approach |
PubChem Compound | 2747581 |
Last Modified | Nov 11 2021 |
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